2-(2-fluorophenoxy)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(3-hydroxy-3-thiophen-2-ylpropyl)acetamide
• InChI: InChI=1S/C15H16FNO3S/c16-11-4-1-2-5-13(11)20-10-15(19)17-8-7-12(18)14-6-3-9-21-14/h1-6,9,12,18H,7-8,10H2,(H,17,19)
• InChI Key: CZXFQAWEGLPQDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCCC(C2=CC=CS2)O)F
• Molecular Formula: C15H16FNO3S
• Molecular Weight: 309.4 g/mol
• CAS No.: 1421480-95-6

Description

2-(2-fluorophenoxy)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)acetamide is a useful research compound. Its molecular formula is C15H16FNO3S and its molecular weight is 309.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoreactions and Solvent Interactions

The study by Watanabe, Fukuyoshi, and Oda (2015) explores the photoreactions of flutamide, a compound structurally related to the requested chemical, highlighting the impact of different solvents on its stability and reactivity under UV light exposure. This research implies that studying the solvent interactions and photostability of "2-(2-fluorophenoxy)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)acetamide" could provide valuable insights into its applications in photodynamic therapy or as a photosensitive agent in chemical syntheses (Watanabe, Fukuyoshi, & Oda, 2015).

Chemoselective Synthesis

Magadum and Yadav (2018) detail a chemoselective acetylation process using immobilized lipase, a method relevant for synthesizing intermediates in the production of antimalarial drugs. This approach suggests that "this compound" could be synthesized or modified using biocatalysts to create derivatives with potential pharmaceutical applications, including as intermediates in drug synthesis (Magadum & Yadav, 2018).

Radioligands for Medical Imaging

Zhang et al. (2003) synthesized and evaluated radioligands for peripheral benzodiazepine receptors, illustrating the compound's potential use in developing diagnostic or therapeutic agents targeting specific receptors in the brain. Similar research could be pursued with "this compound," particularly in creating radiolabeled derivatives for PET imaging or receptor binding studies (Zhang et al., 2003).

Anti-Inflammatory and Analgesic Activities

Rani, Pal, Hegde, and Hashim (2014) developed new chemical entities for potential anticancer, anti-inflammatory, and analgesic agents, suggesting that derivatives of "this compound" might be synthesized and evaluated for similar biological activities. This area of research could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles (Rani et al., 2014).